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Compound of Interest

Compound Name: Bombolitin Iii

Cat. No.: B15194695 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the handling of Bombolitin
III, a peptide derived from bumblebee venom. The following procedures and data are intended

to ensure the safe use of this biologically active compound in a laboratory setting.

Immediate Safety and Handling
Bombolitin III is a potent peptide with known biological activities, including the ability to lyse

cells, degranulate mast cells leading to histamine release, and activate phospholipase A2.[1]

Due to these properties, it must be handled with care to avoid direct contact and aerosol

inhalation.

Personal Protective Equipment (PPE):

When handling Bombolitin III, especially in its powdered form or in solution, the following PPE

is mandatory:

Eye Protection: Wear chemical safety goggles or a face shield.[2][3][4]

Hand Protection: Use nitrile or other chemical-resistant gloves.[2][3][5]

Body Protection: A lab coat is required to prevent skin contact.[2]
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Respiratory Protection: If there is a risk of aerosolization, a properly fitted respirator should

be used.[2]

Engineering Controls:

Work with Bombolitin III should be conducted in a well-ventilated area, preferably within a

chemical fume hood, especially when handling the powdered form or preparing stock

solutions.[3][6][7]

First Aid Measures:

In case of skin contact: Immediately wash the affected area with soap and plenty of water.[2]

[3][4]

In case of eye contact: Rinse cautiously with water for several minutes. Remove contact

lenses if present and easy to do. Continue rinsing and seek medical attention.[3][4]

If inhaled: Move the person to fresh air and keep them comfortable for breathing.[3][4]

If swallowed: Rinse mouth with water. Do NOT induce vomiting. Seek immediate medical

attention.[3]

Physicochemical and Toxicity Data
While a specific LD50 for Bombolitin III is not readily available in the reviewed literature, its

biological activities suggest that it should be treated as a toxic substance. The following table

summarizes key information.

Property Value Source

Molecular Weight 1861.39 g/mol [8]

Chemical Formula C87H157N23O19S [8]

CAS Number 95732-42-6 [8]

Biological Activity Threshold 0.5-2.5 µg/mL [1]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://resources.rndsystems.com/pdfs/msds/881-ba.pdf
https://www.benchchem.com/product/b15194695?utm_src=pdf-body
https://www.sigmaaldrich.com/US/en/sds/aldrich/36818
https://www.biohope.com.cn/vancheerfile/files/profile/2017071715472693.pdf
https://www.moleculardevices.com/sites/default/files/en/assets/sds/reagents/dp-1-tb-peptide-p3-lyophilized-8k-r7470-r7471-r7480-r8157-r8160-r8161-r8158-r8159-r8166-r8176-english-us.pdf
https://resources.rndsystems.com/pdfs/msds/881-ba.pdf
https://www.sigmaaldrich.com/US/en/sds/aldrich/36818
https://www.fishersci.com/store/msds?partNumber=AC302900010&countryCode=US&language=en
https://www.sigmaaldrich.com/US/en/sds/aldrich/36818
https://www.fishersci.com/store/msds?partNumber=AC302900010&countryCode=US&language=en
https://www.sigmaaldrich.com/US/en/sds/aldrich/36818
https://www.fishersci.com/store/msds?partNumber=AC302900010&countryCode=US&language=en
https://www.sigmaaldrich.com/US/en/sds/aldrich/36818
https://www.benchchem.com/product/b15194695?utm_src=pdf-body
https://www.abmole.com/products/bombolitin-iii.html
https://www.abmole.com/products/bombolitin-iii.html
https://www.abmole.com/products/bombolitin-iii.html
https://www.researchgate.net/publication/20576674_Bombolitins_a_new_class_of_mast_cell_degranulating_peptides_from_the_venom_of_the_bumblebee_Megabombus_pennsylvanicus
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15194695?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Note: The biological activity threshold is the concentration at which Bombolitin peptides have

been observed to lyse erythrocytes and liposomes, release histamine from mast cells, and

stimulate phospholipase A2.[1]

Operational Plans
Storage:

Powder: Store at -20°C for up to 3 years or at 4°C for up to 2 years.[8]

In solvent: Store at -80°C for up to 6 months or at -20°C for up to 1 month.[8]

Spill Management:

In case of a spill, avoid generating dust.

Wear appropriate PPE.

For small spills of powder, gently cover with a damp paper towel to avoid aerosolization and

then clean the area.

For liquid spills, absorb with an inert material and place in a sealed container for disposal.

Ventilate the area of the spill.

Disposal Plan
All waste containing Bombolitin III, including contaminated labware, gloves, and solutions,

should be treated as hazardous chemical waste.

Solid Waste: Collect in a designated, sealed container.

Liquid Waste: Collect in a sealed, properly labeled waste container.

Empty Containers: Rinse thoroughly with a suitable solvent. The rinsate should be collected

and disposed of as hazardous waste.

Dispose of all waste in accordance with local, state, and federal regulations.[9][10]
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Experimental Protocols
Hemolysis Assay Protocol:

This protocol is a general guideline for assessing the hemolytic activity of Bombolitin III.

Prepare Erythrocytes:

Obtain fresh red blood cells (RBCs).

Wash the RBCs three times with phosphate-buffered saline (PBS) by centrifugation and

resuspension.

Prepare a 2% (v/v) suspension of RBCs in PBS.[11]

Prepare Bombolitin III Solutions:

Prepare a stock solution of Bombolitin III in an appropriate solvent (e.g., sterile water or

PBS).

Perform serial dilutions to obtain a range of desired concentrations.

Incubation:

In a 96-well plate, add 50 µL of the 2% RBC suspension to 100 µL of each Bombolitin III
dilution.

Include a positive control (e.g., 1% Triton X-100 for 100% hemolysis) and a negative

control (PBS).

Incubate the plate at 37°C for 1 hour.[12]

Measurement:

Centrifuge the plate to pellet the intact RBCs.

Transfer the supernatant to a new plate.
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Measure the absorbance of the supernatant at 541 nm, which corresponds to the released

hemoglobin.[11]

Calculation:

Calculate the percentage of hemolysis using the following formula: % Hemolysis =

[(Abs_sample - Abs_negative_control) / (Abs_positive_control - Abs_negative_control)] *

100

Mast Cell Degranulation Assay (Histamine Release):

This protocol provides a general method for measuring mast cell degranulation induced by

Bombolitin III.

Prepare Mast Cells:

Isolate peritoneal mast cells or use a suitable mast cell line.

Wash the cells and resuspend them in a suitable buffer (e.g., Tyrode's buffer).

Prepare Bombolitin III Solutions:

Prepare a stock solution of Bombolitin III and perform serial dilutions in the assay buffer.

Incubation:

Add the mast cell suspension to the wells of a 96-well plate.

Add the different concentrations of Bombolitin III to the wells.

Include a positive control (e.g., compound 48/80) and a negative control (buffer only).

Incubate at 37°C for 30 minutes.[13]

Histamine Measurement:

Centrifuge the plate to pellet the cells.

Collect the supernatant.
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Measure the histamine concentration in the supernatant using a commercial histamine

ELISA kit, following the manufacturer's instructions.

Calculation:

Determine the total histamine content by lysing a separate aliquot of cells.

Calculate the percentage of histamine release relative to the total histamine content, after

subtracting the spontaneous release from the negative control.

Signaling Pathway
Bombolitin III-Induced Phospholipase A2 Activation:

Bombolitin III is known to activate phospholipase A2 (PLA2).[14] This activation is a key step

in the inflammatory response, leading to the production of various inflammatory mediators. The

diagram below illustrates the general workflow of how Bombolitin III interacts with a cell

membrane and activates PLA2.
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Caption: Workflow of Bombolitin III-induced activation of Phospholipase A2.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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